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Compound of Interest

Compound Name: isonicotinamide

CAS No.: 178183-25-0

Cat. No.: B1149647 Get Quote

Operational Directive: Isonicotinamide Disposal

Part 1: Executive Safety Summary
Isonicotinamide (4-pyridinecarboxamide) is a structural isomer of nicotinamide often used in

co-crystal formation and pharmaceutical synthesis. While not classified as a P-listed (acutely

toxic) waste under US EPA RCRA regulations, it is a Category 2 Skin/Eye Irritant and exhibits

high water solubility.[1]

Immediate Action Required:

DO NOT dispose of Isonicotinamide down the drain.[2][3] Its high water solubility facilitates

rapid transport into aquatic ecosystems.[1]

DO NOT dispose of in regular municipal trash.[1]

DO segregate as Hazardous Chemical Waste (Solid or Liquid streams).

Part 2: Technical Justification & Hazard Profiling
To ensure scientific integrity, we must understand the causality behind these disposal protocols.

This is not arbitrary compliance; it is risk mitigation based on chemical properties.[1]

Chemical & Environmental Properties
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Property Value Disposal Implication

CAS Number 1453-82-3
Unique identifier for waste

manifests.[1][4]

Physical State Solid (White Powder)
Dust generation is the primary

exposure vector.

Melting Point 155–158 °C

Thermally stable; requires

high-temperature incineration.

[1]

Water Solubility Soluble (~190 g/L)
High Risk: Rapidly leaches if

landfilled improperly.[1]

Acidity (pKa) ~3.6 (Pyridine N)

Weak base; generally

compatible with non-acidic

organic waste streams.

The "Why" Behind the Protocol:

Water Solubility: Isonicotinamide is highly hydrophilic.[1] If disposed of in standard landfill

trash, rain leachate can easily solubilize the compound, bypassing containment and entering

groundwater.[1]

Nitrogen Content: As a pyridine derivative, uncontrolled combustion releases Nitrogen

Oxides (NOx).[1] Professional incineration with scrubbers is required to capture these

emissions, which standard municipal incinerators may not handle effectively.[1]

Part 3: Step-by-Step Disposal Workflows
This section details the operational workflows. These protocols are self-validating: if you cannot

complete a step (e.g., cannot identify the solvent), the system halts to prevent safety breaches.

[1]

Scenario A: Disposal of Pure Solid (Expired/Excess
Inventory)
Applicability: Old reagent bottles, weighing boats, spilled powder.[1]
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Containment: Transfer the solid into a clear, chemically compatible bag (polyethylene) or a

wide-mouth HDPE jar.

Expert Tip: Do not use glass for solid waste accumulation to prevent breakage injuries

during transport.[1]

Labeling: Affix a "Hazardous Waste" label.

Must Include: Full Chemical Name ("Isonicotinamide"), CAS # (1453-82-3), and Hazard

Checkbox ("Irritant").[1]

Segregation: Place the sealed container into the Solid Organic Waste drum/bin.

Verification: Ensure the drum is not designated for "Oxidizers" or "Reactives."

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Applicability: Mother liquors, filtrates, or dissolved reagents.[1][5]

Solvent Identification: Determine the primary solvent carrier.[1]

Halogenated:[1][6] (DCM, Chloroform) -> Halogenated Waste Stream.[1]

Non-Halogenated: (Methanol, Ethanol, DMSO) -> Non-Halogenated Waste Stream.[1]

Aqueous: (Water/Buffer) -> Aqueous Hazardous Waste (Do not pour down sink).

pH Check (Self-Validation):

Measure pH.[1] If pH < 2 or > 12.5, the waste is also Corrosive.[1] Mark the label

accordingly.

Note: Isonicotinamide solution is typically neutral to slightly basic; if acidic, it is likely due

to other reagents.[1]

Accumulation: Pour into the appropriate carboy (HDPE or Glass). Leave 10% headspace to

prevent over-pressurization.[1]
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Part 4: Visual Decision Logic (Workflow)
The following diagram illustrates the decision matrix for segregating Isonicotinamide waste

streams.

Waste Generation:
Isonicotinamide (CAS 1453-82-3)

Determine Physical State

Solid Waste
(Powder, Weigh Boats, PPE)

Pure Substance/Debris

Liquid/Solution Waste

Dissolved

Place in Clear Poly Bag
or HDPE Jar

Label: 'Hazardous Waste - Solid'
Tag: Irritant

Disposal: Solid Organic Waste Bin
(Incineration)

Identify Primary Solvent

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Aqueous Solution
(Water, Buffers)

Red/Yellow Can:
Halogenated Waste

Segregate

Safety Can:
Non-Halogenated Waste

Segregate

Carboy:
Aqueous Hazardous Waste

NO DRAIN DISPOSAL

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Isonicotinamide waste based on physical state and

solvent carrier. Note the strict prohibition of drain disposal for aqueous solutions.[1]

Part 5: Safety & PPE Standards
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While Isonicotinamide is not a high-toxicity threat, chronic exposure to pyridine derivatives

can induce sensitization.[1] The following PPE standards are non-negotiable for disposal

operations.

PPE Category Specification Rationale

Hand Protection
Nitrile Gloves (Min.[1] 0.11mm

thickness)

Standard nitrile offers >480

min breakthrough time for solid

handling [1].[1]

Eye Protection
ANSI Z87.1 Safety Glasses w/

Side Shields

H319 Hazard: Causes serious

eye irritation.[1][7] Dust can be

abrasive and chemical irritant.

[1]

Respiratory
N95 (if dust is visible) or Fume

Hood

H335 Hazard: Respiratory

irritation.[1][7] Use hood for

weighing/transferring large

quantities.[1]

Body Protection Lab Coat (Buttoned)

Prevents contamination of

street clothes and dermal

absorption.

Part 6: Regulatory Framework & Compliance
This protocol complies with the following regulatory standards.

US EPA RCRA (40 CFR 261):

Isonicotinamide is not specifically listed (P or U list).[1][3][4][7]

However, generators must determine characteristics.[1] It is classified as Hazardous

Waste due to its toxicity/irritant profile and potential to degrade into regulated pyridine

compounds [2].[1]

OSHA (29 CFR 1910.1200):
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Classified as a Health Hazard (Skin/Eye/Respiratory Irritant).[1][2][7][8][9][10] SDS must

be accessible during disposal handling [3].

European Waste Catalogue (EWC):

Code 16 05 06* (Laboratory chemicals, consisting of or containing hazardous

substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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